Cas no 2310225-03-5 (3-bromo-N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}benzamide)

• Product Name: 3-bromo-N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}benzamide
• CAS No: 2310225-03-5
• MF: C₁₄H₁₈BrNO₃S
• MW: 360.266622066498
• CID: 5762522
• PubChem ID: 132451548
• Update Time: 2025-06-15

3-bromo-N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS040704977
• 3-bromo-N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}benzamide
• 3-bromo-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)benzamide
• 3-bromo-N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]benzamide
• 2310225-03-5
• F6571-3338

• Inchi： 1S/C14H18BrNO3S/c15-12-3-1-2-11(8-12)13(18)16-9-14(19-6-5-17)4-7-20-10-14/h1-3,8,17H,4-7,9-10H2,(H,16,18)
• InChI Key： TZCOUBILAMFCAN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NCC1(CSCC1)OCCO)=O

Computed Properties

• Exact Mass: 359.01908g/mol
• Monoisotopic Mass: 359.01908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.9Ų

Additional information on 3-bromo-N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}benzamide

Comprehensive Overview of 3-bromo-N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}benzamide (CAS No. 2310225-03-5)

In the realm of organic chemistry and pharmaceutical research, 3-bromo-N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}benzamide (CAS No. 2310225-03-5) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a benzamide core with a thiolane ring and a hydroxyethoxy side chain. Such a configuration endows it with potential applications in drug discovery, material science, and biochemical studies. Researchers are particularly intrigued by its brominated aromatic moiety, which often enhances reactivity and binding affinity in medicinal chemistry.

The synthesis of 3-bromo-N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}benzamide involves multi-step organic reactions, including amide coupling and etherification. Its CAS No. 2310225-03-5 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. The compound's hydrophilic-lipophilic balance (due to the hydroxyethoxy group) makes it a candidate for solubility optimization in formulation development, a hot topic in modern pharmaceutical innovation.

Recent trends in AI-driven drug discovery have spotlighted molecules like 3-bromo-N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}benzamide. Computational models predict its interactions with biological targets, aligning with the growing demand for in silico screening tools. Additionally, its thiolane scaffold is being explored for sustainable chemistry applications, as researchers seek eco-friendly alternatives to traditional synthetic routes. This aligns with the global push toward green chemistry and reduced environmental impact.

From a structural-activity relationship (SAR) perspective, the bromine atom in this compound offers a handle for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions. Such versatility is highly valued in high-throughput screening libraries. Moreover, the hydroxyethoxy tail may contribute to improved pharmacokinetic properties, a key focus in preclinical development.

In analytical chemistry, CAS No. 2310225-03-5 is often characterized using NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure purity and validate structural integrity, critical for reproducibility in research. The compound’s stability under various pH conditions is also a subject of study, particularly for formulation scientists working on oral bioavailability enhancement.

Beyond pharmaceuticals, 3-bromo-N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}benzamide has potential in material science. Its thiolane ring could serve as a building block for conductive polymers or self-assembling monolayers, areas gaining traction in nanotechnology and flexible electronics. This multidisciplinary relevance underscores its importance in both academic and industrial settings.

As the scientific community prioritizes data-driven research, open-access databases frequently cite CAS No. 2310225-03-5 in cheminformatics studies. Collaborative platforms like PubChem and Reaxys provide spectral and synthetic data, accelerating innovation. This compound’s role in fragment-based drug design (FBDD) further highlights its utility in addressing undruggable targets, a major challenge in oncology and neurology.

In summary, 3-bromo-N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}benzamide (CAS No. 2310225-03-5) represents a convergence of chemical versatility, therapeutic potential, and material applicability. Its study reflects broader shifts toward precision medicine, computational chemistry, and sustainable synthesis, making it a noteworthy subject for ongoing and future research endeavors.